molecular formula C12H14N4OS B4739521 6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

Cat. No.: B4739521
M. Wt: 262.33 g/mol
InChI Key: SQWYCSZNEIDEBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This heterocyclic compound belongs to the triazoloquinazolinone family, characterized by a fused triazole and quinazoline core. The structure features a 6,6-dimethyl group, a methylsulfanyl substituent at position 2, and a partially saturated bicyclic system.

Properties

IUPAC Name

6,6-dimethyl-2-methylsulfanyl-5,7-dihydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4OS/c1-12(2)4-8-7(9(17)5-12)6-16-10(13-8)14-11(15-16)18-3/h6H,4-5H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQWYCSZNEIDEBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=NC3=NC(=NN3C=C2C(=O)C1)SC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction may involve the use of hydrazine derivatives and quinazoline precursors, followed by cyclization in the presence of suitable catalysts and solvents .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like alkyl halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups at the sulfur atom .

Scientific Research Applications

6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one involves its interaction with specific molecular targets. The triazole and quinazoline moieties can interact with enzymes and receptors, modulating their activity. The methylsulfanyl group may also play a role in enhancing the compound’s binding affinity and selectivity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs differ in substituents at positions 2, 6, and 9, which influence physicochemical and biological properties.

Compound Name Substituents (Position) Molecular Formula Molecular Weight Key Features Reference
Target Compound 2-(Methylsulfanyl), 6,6-dimethyl C₁₄H₁₆N₄OS 296.37 Methylsulfanyl enhances electrophilicity
9-(4-Hydroxyphenyl)-6,6-dimethyl derivative 9-(4-Hydroxyphenyl) C₁₈H₁₈N₄O₂ 338.36 Hydroxyl group improves solubility
6-(4-Methylphenyl)-2-(methylsulfanyl) 6-(4-Methylphenyl) C₁₇H₁₆N₄OS 324.40 Aromatic bulk may affect binding
6-(3-Chlorophenyl)-2-methyl derivative 6-(3-Chlorophenyl), 2-methyl C₁₆H₁₃ClN₄O 312.76 Chlorine enhances bioactivity

Key Observations :

  • Methylsulfanyl vs. Methyl Groups : The methylsulfanyl group in the target compound may increase reactivity compared to methyl-substituted analogs (e.g., 6-(3-chlorophenyl)-2-methyl derivative) due to sulfur’s electron-withdrawing nature .
  • Aromatic Substituents : Compounds with 4-hydroxyphenyl or chlorophenyl groups exhibit altered solubility and bioactivity profiles, likely due to hydrogen bonding or hydrophobic interactions .

Key Observations :

  • Catalyst Recyclability : The NGPU catalyst in allows six reuses without yield loss, outperforming sulfamic acid or GAP-based methods in sustainability .
  • Reaction Time : Copper-based catalysts (e.g., Cu@HAP@KIT-6) achieve high yields but require longer times compared to NGPU .

Pharmacological and Physicochemical Properties

Limited pharmacological data are available for the target compound, but inferences can be drawn from analogs:

  • Antifungal Activity: Triazoloquinazolinones with aryl substituents (e.g., 3-chlorophenyl) show moderate antifungal activity, suggesting the target compound’s methylsulfanyl group may enhance this property .
  • Thermal Stability : Derivatives like 9-(2-chlorophenyl)-6,6-dimethyl analogs exhibit high melting points (>300°C), indicating robust thermal stability .
  • Solubility : Hydroxyphenyl-substituted derivatives demonstrate improved aqueous solubility compared to methylsulfanyl or chlorophenyl analogs .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one
Reactant of Route 2
Reactant of Route 2
6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.